Cas no 49833-08-1 (2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI))

2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI) structure
49833-08-1 structure
Product Name:2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI)
CAS No:49833-08-1
MF:C11H10O6
MW:238.193503856659
CID:325677
PubChem ID:45117734
Update Time:2025-04-19

2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodioxepin-2,4-dicarboxylicacid, 3,4-dihydro- (9CI)
    • 3,4-dihydro-2H-1,5-benzodioxepine-2,4-dicarboxylic acid
    • 49833-08-1
    • DTXSID60668665
    • 2H-1,5-Benzodioxepin-2,4-dicarboxylic acid,3,4-dihydro-(9ci)
    • Inchi: 1S/C11H10O6/c12-10(13)8-5-9(11(14)15)17-7-4-2-1-3-6(7)16-8/h1-4,8-9H,5H2,(H,12,13)(H,14,15)
    • InChI Key: NPRGCRFFQGAMGH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OC(C(=O)O)CC1C(=O)O

Computed Properties

  • Exact Mass: 238.048
  • Monoisotopic Mass: 238.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1A^2
  • XLogP3: 1.3
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